Moxifloxacin isoMer
Moxifloxacin isoMer
Brand Name:
Vulcanchem
CAS No.:
1346747-14-5
VCID:
VC21017852
InChI:
InChI=1S/C21H24FN3O4/c1-29-20-17-13(19(26)14(21(27)28)9-25(17)12-4-5-12)7-15(22)18(20)24-8-11-3-2-6-23-16(11)10-24/h7,9,11-12,16,23H,2-6,8,10H2,1H3,(H,27,28)/t11-,16+/m1/s1
SMILES:
COC1=C2C(=CC(=C1N3CC4CCCNC4C3)F)C(=O)C(=CN2C5CC5)C(=O)O
Molecular Formula:
C21H24FN3O4
Molecular Weight:
401.4 g/mol
Moxifloxacin isoMer
CAS No.: 1346747-14-5
Cat. No.: VC21017852
Molecular Formula: C21H24FN3O4
Molecular Weight: 401.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346747-14-5 |
|---|---|
| Molecular Formula | C21H24FN3O4 |
| Molecular Weight | 401.4 g/mol |
| IUPAC Name | 7-[(4aR,7aR)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid |
| Standard InChI | InChI=1S/C21H24FN3O4/c1-29-20-17-13(19(26)14(21(27)28)9-25(17)12-4-5-12)7-15(22)18(20)24-8-11-3-2-6-23-16(11)10-24/h7,9,11-12,16,23H,2-6,8,10H2,1H3,(H,27,28)/t11-,16+/m1/s1 |
| Standard InChI Key | FABPRXSRWADJSP-BZNIZROVSA-N |
| Isomeric SMILES | COC1=C2C(=CC(=C1N3C[C@H]4CCCN[C@H]4C3)F)C(=O)C(=CN2C5CC5)C(=O)O |
| SMILES | COC1=C2C(=CC(=C1N3CC4CCCNC4C3)F)C(=O)C(=CN2C5CC5)C(=O)O |
| Canonical SMILES | COC1=C2C(=CC(=C1N3CC4CCCNC4C3)F)C(=O)C(=CN2C5CC5)C(=O)O |
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